N~1~,N~2~-bis{2-chloro-4-nitrophenyl}ethanediamide

• Molecular Formula: C14H8Cl2N4O6
• Molecular Weight: 399.1 g/mol
• IUPAC Name: N,N//'-bis(2-chloro-4-nitrophenyl)oxamide
• InChI: InChI=1S/C14H8Cl2N4O6/c15-9-5-7(19(23)24)1-3-11(9)17-13(21)14(22)18-12-4-2-8(20(25)26)6-10(12)16/h1-6H,(H,17,21)(H,18,22)
• InChI Key: RUMHEOHWBFGOFA-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)NC(=O)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

N~1~,N~2~-bis{2-chloro-4-nitrophenyl}ethanediamide, commonly known as BNPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNPP is a yellow crystalline powder that is soluble in organic solvents such as methanol and ethanol. It has been used in various studies as a reagent for detecting and measuring enzymes, as well as a substrate for enzyme assays.

Mechanism of Action

BNPP is a substrate for enzymes that cleave the amide bond between the two nitrophenyl groups. The cleavage of this bond results in the release of a yellow-colored product that can be measured spectrophotometrically. The rate of cleavage is proportional to the activity of the enzyme and can be used to determine the enzyme concentration or activity in a sample.
Biochemical and Physiological Effects:
BNPP has no known direct biochemical or physiological effects. It is not metabolized by the body and is excreted unchanged in the urine. However, the use of BNPP in enzyme assays may have indirect effects on the biological system being studied.

Advantages and Limitations for Lab Experiments

The advantages of using BNPP in enzyme assays include its high sensitivity and specificity for certain enzymes, its stability in solution, and its relatively low cost. However, BNPP may not be suitable for all enzyme assays, as some enzymes may not cleave the amide bond in BNPP or may have other substrates that are more specific. In addition, BNPP may interfere with other assays or tests that use similar wavelengths of light for detection.

Future Directions

For BNPP research include the development of new assays and detection methods for enzymes, as well as the investigation of its potential use in other areas of scientific research. BNPP may have applications in drug discovery, as it can be used to screen for compounds that inhibit or activate specific enzymes. Additionally, BNPP may have applications in the field of proteomics, as it can be used to measure the activity of proteases in biological samples. Further studies are needed to fully understand the potential of BNPP in scientific research.

Synthesis Methods

BNPP can be synthesized through a multi-step process that involves the reaction of 2-chloro-4-nitroaniline with ethylenediamine in the presence of a catalyst. The resulting intermediate is then reacted with acetic anhydride to form the final product. The purity of BNPP can be increased through recrystallization and purification techniques.

Scientific Research Applications

BNPP has been widely used in scientific research as a reagent for detecting and measuring enzymes. It has been used to measure the activity of enzymes such as cholinesterase, trypsin, and papain. BNPP has also been used as a substrate for enzyme assays, such as the detection of protease activity in biological samples. In addition, BNPP has been used in studies investigating the mechanism of action of various enzymes.